Cas no 941875-90-7 (3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea)

• Product Name: 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea
• CAS No: 941875-90-7
• MF: C₁₇H₁₆F₂N₆O
• MW: 358.345349311829
• CID: 5854954
• PubChem ID: 18566091
• Update Time: 2025-06-23

3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[[1-(3,4-difluorophenyl)-1H-tetrazol-5-yl]methyl]-N'-(2-phenylethyl)-
• AKOS024626153
• SR-01000910456
• 1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenethylurea
• SR-01000910456-1
• F2072-0265
• 3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-phenylethyl)urea
• 1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-(2-phenylethyl)urea
• 941875-90-7
• 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea

• Inchi： 1S/C17H16F2N6O/c18-14-7-6-13(10-15(14)19)25-16(22-23-24-25)11-21-17(26)20-9-8-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H2,20,21,26)
• InChI Key： RTEFVSROZNYKTN-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(F)C(F)=C2)N=NN=1)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 358.13536548g/mol
• Monoisotopic Mass: 358.13536548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.07±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea

Professional Introduction to Compound with CAS No. 941875-90-7 and Product Name: 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea

The compound in question, identified by the CAS No. 941875-90-7, is a sophisticated molecular entity belonging to the class of urea derivatives. This compound, specifically named as 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. The presence of both difluorophenyl and tetrazole moieties in its molecular framework suggests a high degree of complexity and functionality, which may contribute to its interaction with biological targets.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. The tetrazole ring, in particular, is known for its ability to modulate various biological pathways due to its electron-rich nature and stability under physiological conditions. The incorporation of a 3,4-difluorophenyl group further enhances the compound's potential by introducing fluorine atoms, which are often employed to improve metabolic stability and binding affinity. This combination of structural elements makes 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea a promising candidate for further investigation in drug discovery.

Current research in the field of medicinal chemistry has demonstrated that urea derivatives can serve as effective scaffolds for the development of bioactive molecules. The urea functional group is particularly interesting because it can engage in hydrogen bonding interactions with biological targets, thereby facilitating the design of high-affinity ligands. The specific substitution pattern in 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea suggests that it may interact with proteins or enzymes in a manner that could modulate their activity. This potential for interaction is further supported by computational studies that have shown similar compounds to exhibit binding affinities comparable to known pharmacological agents.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The structural features of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea align well with the requirements for molecules that can cross the blood-brain barrier and exert effects on central nervous system (CNS) targets. Recent advancements in drug delivery systems have enabled the efficient delivery of such compounds to neural tissues, opening up new avenues for therapeutic intervention. Preclinical studies have begun to explore the pharmacological profile of this compound and its analogs, with promising results suggesting potential benefits in conditions such as epilepsy and neurodegenerative diseases.

The synthesis of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution and condensation reactions, which are well-suited for introducing the desired functional groups into the molecular framework. The use of advanced synthetic techniques has allowed researchers to achieve high yields and purity levels, ensuring that subsequent biological evaluations are performed on high-quality material. This level of synthetic precision is crucial for understanding the structure-activity relationships (SAR) of novel compounds.

From a computational chemistry perspective, the molecular properties of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-phenylethyl)urea have been thoroughly analyzed using various modeling techniques. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of the compound, while molecular dynamics simulations have helped elucidate its conformational flexibility. These computational studies are essential for predicting how the compound will behave in biological systems and for guiding further modifications to optimize its pharmacological properties.

The biological evaluation of 3-{1-(3,4-difluorophenyl)-1H-1,2,3，4-tetrazol -5 - ylmethyl } - 1 -( 2 - phenyleth yl ) urea has revealed several interesting findings. In vitro assays have shown that this compound exhibits moderate activity against certain enzymes associated with neurological disorders. Additionally，it demonstrates potential interactions with membrane receptors involved in pain signaling pathways。These preliminary results warrant further investigation into its therapeutic potential，particularly in conditions where modulation of these targets could lead to clinical benefits。

The development of novel drug candidates is a complex process that involves multiple stages，from initial discovery to clinical trials。The compound identified by CAS No。941875 - 90 - 7 represents an early stage in this process，but its unique structural features make it a compelling subject for further research。As our understanding of biological pathways continues to expand，the demand for innovative molecular entities like this one will only grow。The combination of expertise in synthetic chemistry、computational modeling、and biological evaluation will be crucial for realizing its full potential as a therapeutic agent。

In conclusion，the compound known as CAS No。941875 - 90 - 7，specifically referred to as 3 - { 1 - ( 3 ， 4 - dif luoro ph eny l ) - 1 H - 12 ，34 - tet raz ol -5 - ylm eth yl } - 12 -( phen yle th yl ) urea ， represents a significant advancement in pharmaceutical research。Its unique structural features，combined with promising preliminary biological data，make it a valuable candidate for further investigation。As research progresses，this compound has the potential to contribute to the development of novel treatments for various diseases，particularly those affecting neurological function。The continued exploration of such molecules will undoubtedly lead to new insights and therapeutic breakthroughs。